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Compound of Interest

Compound Name: MS4078

Cat. No.: B609343 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of MS4078, a potent and

selective ALK PROTAC (Proteolysis Targeting Chimera). Adherence to these procedures is

critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions
Before handling MS4078, it is crucial to be familiar with its properties and the necessary safety

measures. This compound is intended for laboratory research use only and should not be used

in humans or animals.

Personal Protective Equipment (PPE): When working with MS4078 in solid or solution form, the

following PPE should be worn:

Eye Protection: Safety goggles with side shields are essential to prevent eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat or other impervious clothing is required to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, a

suitable respirator should be used.
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Engineering Controls: Work with MS4078 should be conducted in a well-ventilated area,

preferably within a chemical fume hood. An accessible safety shower and eye wash station

must be available in the immediate work area.

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring eyelids are held open. Seek prompt medical attention.

Skin Contact: Thoroughly wash the affected area with soap and water. Remove any

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

For spills, wear appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand),

and collect it in a sealed container for disposal.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for MS4078.
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Parameter Value Source

Molecular Weight 914.47 g/mol [1][2]

CAS Number 2229036-62-6 [1]

Appearance Solid [1]

Solubility in DMSO 10 mM [1]

Storage (Solid Powder)
-20°C for 12 months; 4°C for 6

months
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
[1]

Experimental Protocols: Not Publicly Available
Detailed experimental protocols for the synthesis or specific laboratory use of MS4078 are not

publicly available in the provided search results. For specific experimental procedures, it is

recommended to consult the original research publications citing the use of MS4078 or contact

the supplier directly.

Proper Disposal Procedures
Proper disposal of MS4078 and its containers is crucial to prevent environmental contamination

and ensure regulatory compliance. The following step-by-step guidance outlines the

recommended disposal plan.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired solid MS4078 should be collected in a clearly labeled,

sealed container.

Liquid Waste: Solutions containing MS4078, including experimental residues and

contaminated solvents, should be collected in a separate, labeled, and sealed waste

container. Do not mix with other chemical waste streams unless compatibility is confirmed.
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Contaminated Materials: All materials that have come into contact with MS4078, such as

pipette tips, gloves, and bench paper, should be considered contaminated and disposed of

as chemical waste.

Step 2: Waste Storage

Store all MS4078 waste in a designated, secure area away from incompatible materials.

Ensure all waste containers are properly labeled with the chemical name ("MS4078") and

any associated hazards.

Step 3: Disposal Method

The primary method for the disposal of MS4078 waste is through a licensed hazardous

waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.

Provide the EHS department with a completed hazardous waste manifest, including the

chemical name, quantity, and any other required information.

Do NOT dispose of MS4078 down the drain or in regular trash.

Visualizing Key Processes
To further aid in understanding the handling and mechanism of MS4078, the following

diagrams are provided.
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MS4078 Waste Disposal Workflow
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Caption: A workflow for the proper disposal of MS4078 waste.
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MS4078 PROTAC Mechanism of Action
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Caption: The mechanism of action of MS4078 as a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for MS4078]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609343#ms4078-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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